Cas no 1020732-29-9 (3-Hydrazinyl-1lambda6-thietane-1,1-dione)

• Product Name: 3-Hydrazinyl-1lambda6-thietane-1,1-dione
• CAS No: 1020732-29-9
• MF: C₃H₈N₂O₂S
• MW: 136.172819137573
• CID: 6132841
• PubChem ID: 55281534
• Update Time: 2025-10-24

3-Hydrazinyl-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1020732-29-9
• 3-hydrazinyl-1lambda6-thietane-1,1-dione
• SCHEMBL4729250
• EN300-6470222
• AKOS006339795
• 3-Hydrazinyl-1lambda6-thietane-1,1-dione

• Inchi： 1S/C3H8N2O2S/c4-5-3-1-8(6,7)2-3/h3,5H,1-2,4H2
• InChI Key： QDQOSDVXHDKDLT-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NN)(=O)=O

Computed Properties

• Exact Mass: 136.03064868g/mol
• Monoisotopic Mass: 136.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-Hydrazinyl-1lambda6-thietane-1,1-dione

Exploring the Versatile Applications of 3-Hydrazinyl-1lambda6-thietane-1,1-dione (CAS No. 1020732-29-9)

3-Hydrazinyl-1lambda6-thietane-1,1-dione (CAS No. 1020732-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This sulfur-containing heterocycle, characterized by its unique thietane-1,1-dione core and reactive hydrazinyl moiety, serves as a versatile building block for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential to form stable conjugates with carbonyl compounds, enabling the development of novel bioactive molecules.

The compound's molecular structure combines the rigidity of the thietane ring with the nucleophilic properties of the hydrazine functional group, making it valuable for creating molecular hybrids. Recent studies highlight its application in developing enzyme inhibitors, particularly for targets involved in inflammatory pathways. The sulfone group in the structure enhances water solubility, addressing a common challenge in drug design, while the ring strain of the thietane system offers interesting reactivity patterns for synthetic chemists.

In the context of current pharmaceutical trends focusing on targeted therapies and small molecule drugs, 3-Hydrazinyl-1lambda6-thietane-1,1-dione presents exciting possibilities. Its structural features align well with the industry's search for novel scaffolds that can interact with challenging biological targets. The compound's sulfone-containing heterocycle is particularly relevant as researchers explore alternatives to traditional aromatic systems in drug design, responding to the growing demand for three-dimensional molecular architectures.

Material scientists have also investigated applications of this compound in creating functional polymers and coordination complexes. The hydrazinyl group can serve as a ligand for metal ions, while the thietane-1,1-dione structure contributes to thermal stability. These properties make it potentially useful in developing advanced materials for electronics and coatings, where both processability and performance are critical factors.

From a synthetic chemistry perspective, 3-Hydrazinyl-1lambda6-thietane-1,1-dione offers multiple sites for modification, allowing for the creation of diverse derivative libraries. This aligns with current high-throughput screening approaches in drug discovery. The compound's stability under various conditions makes it particularly valuable for combinatorial chemistry applications, where robust building blocks are essential for successful library generation.

Recent patent literature reveals growing interest in this compound's potential for developing bioconjugates and prodrugs. The hydrazine functionality enables selective conjugation with aldehydes and ketones, a feature being explored for targeted drug delivery systems. This application gains importance as the pharmaceutical industry seeks solutions to improve drug specificity and reduce off-target effects.

Environmental considerations in chemical synthesis have brought attention to compounds like 3-Hydrazinyl-1lambda6-thietane-1,1-dione, which can be prepared through relatively atom-economical routes. The development of green chemistry protocols for its synthesis and derivatization represents an active area of research, responding to the industry's push for more sustainable processes.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. The unique spectral features of the thietane-1,1-dione system provide distinct signatures that aid in compound identification and quality control.

As research into sulfur-containing heterocycles continues to expand, 3-Hydrazinyl-1lambda6-thietane-1,1-dione stands out for its balanced combination of stability and reactivity. Its potential applications span from medicinal chemistry to materials science, making it a compound of interest across multiple disciplines. Future research directions likely include exploration of its biological activities and further optimization of synthetic routes to enable larger-scale applications.

The commercial availability of 3-Hydrazinyl-1lambda6-thietane-1,1-dione from specialty chemical suppliers has facilitated broader investigation of its properties. Current market trends show increasing demand for such fine chemicals as research institutions and pharmaceutical companies seek novel building blocks for their discovery programs.

In conclusion, 3-Hydrazinyl-1lambda6-thietane-1,1-dione (CAS No. 1020732-29-9) represents an important addition to the toolkit of synthetic and medicinal chemists. Its unique structural features and versatile reactivity profile position it as a valuable intermediate for numerous applications in both life sciences and materials development. As research progresses, we anticipate seeing more innovative uses for this interesting compound emerge in scientific literature and potential commercial applications.